molecular formula C11H14O3 B8709998 2-hydroxy-2-(2,4,5-trimethylphenyl)acetic Acid

2-hydroxy-2-(2,4,5-trimethylphenyl)acetic Acid

Cat. No. B8709998
M. Wt: 194.23 g/mol
InChI Key: MLIACTPSDQUOGE-UHFFFAOYSA-N
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Description

2-hydroxy-2-(2,4,5-trimethylphenyl)acetic Acid is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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properties

Product Name

2-hydroxy-2-(2,4,5-trimethylphenyl)acetic Acid

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

2-hydroxy-2-(2,4,5-trimethylphenyl)acetic acid

InChI

InChI=1S/C11H14O3/c1-6-4-8(3)9(5-7(6)2)10(12)11(13)14/h4-5,10,12H,1-3H3,(H,13,14)

InChI Key

MLIACTPSDQUOGE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1C)C(C(=O)O)O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Finally, a further possibility for preparing 2,4,5-trimethylphenylacetic acid is to initially react pseudocumene with glyoxylic acid to give 2,4,5-trimethylmandelic acid (Atti Accad., Lettere Arti Palermo, Pt. I24 (1965) 19–33) and then to reduce it to 2,4,5-trimethylphenylacetic acid (J. Amer. Chem. Soc. 58 (1936) 629–35). However, the preparation of 2,4,5-trimethylmandelic acid by the process specified has the disadvantage that the 2,4,5-trimethylmandelic acid which has already formed reacts with further pseudocumene under the customary reaction conditions and thus forms considerable proportions of 2,2′,4,4′,5,5′-hexamethyldiphenylacetic acid (Atti Accad., Lettere Arti Palermo, Pt. I24 (1965) 19–33), which of course reduce the yield and make necessary additional purification steps.
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Synthesis routes and methods II

Procedure details

222 g of 45% sodium hydroxide solution and 400 ml of water are initially charged and heated to reflux. Within approx. 90 minutes, 115.6 g of 2,2-dichloro-1-(2,4,5-trimethylphenyl)ethanone are added dropwise. Subsequently, the reaction mixture is boiled for a further hour, then admixed at 45° C. with 400 ml of water and at room temperature with 400 ml of MTBE, the phases are separated, the aqueous phase is extracted once again with 300 ml of MTBE, and is then acidified with sulfuric acid and the precipitated solid is filtered off with suction. The solid is then washed three times with 50 ml each time of water and then dried. 102.4 g of white solid are obtained which, by GC, contains 91.9% of target product=94.1 g=96.9% of theory.
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